Cas no 15441-09-5 (1lambda6,2-Thiazolidine-1,1,3-trione)

• Product Name: 1lambda6,2-Thiazolidine-1,1,3-trione
• CAS No: 15441-09-5
• MF: C₃H₅NO₃S
• MW: 135.141699552536
• CID: 4605039
• PubChem ID: 21718851
• Update Time: 2025-11-01

1lambda6,2-Thiazolidine-1,1,3-trione Chemical and Physical Properties

Names and Identifiers

• 1lambda6,2-thiazolidine-1,1,3-trione
• isothiazolidin-3-one-1,1-dioxide
• isothiazolidin-3-one S,S-dioxide
• 1,1-dioxo-1,2-thiazolidin-3-one
• AT12404
• ISOTHIAZOLIDIN-3-ONE 1,1-DIOXIDE
• 1lambda6,2-Thiazolidine-1,1,3-trione

• Inchi： 1S/C3H5NO3S/c5-3-1-2-8(6,7)4-3/h1-2H2,(H,4,5)
• InChI Key： ASJJYLPJOJGZAW-UHFFFAOYSA-N
• SMILES： S1(CCC(N1)=O)(=O)=O

Computed Properties

• Exact Mass: 134.999
• Monoisotopic Mass: 134.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 71.6

Additional information on 1lambda6,2-Thiazolidine-1,1,3-trione

Introduction to 1λ6,2-Thiazolidine-1,1,3-trione (CAS No: 15441-09-5)

1λ6,2-Thiazolidine-1,1,3-trione, chemically identified by the CAS number 15441-09-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This trione derivative of thiazolidine exhibits unique structural and functional properties, making it a valuable intermediate in the development of novel therapeutic agents. The compound's molecular framework, featuring a thiazolidine core with three ketone groups, imparts distinct reactivity and binding capabilities that are being leveraged in contemporary drug discovery efforts.

The thiazolidine scaffold is a privileged structure in medicinal chemistry, known for its presence in numerous biologically active molecules. Its incorporation into pharmaceutical candidates often enhances solubility, metabolic stability, and target affinity. In the case of 1λ6,2-Thiazolidine-1,1,3-trione, the additional ketone functionalities at the 1 and 3 positions introduce further opportunities for chemical modification and derivatization. These features have positioned the compound as a versatile building block for synthesizing more complex molecules with potential applications in treating various diseases.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of 1λ6,2-Thiazolidine-1,1,3-trione in designing targeted inhibitors. Studies suggest that its structural motif can interact with specific biological targets by forming hydrogen bonds and hydrophobic interactions. This has led to its exploration as a scaffold for developing small-molecule drugs that modulate enzyme activity and signal transduction pathways. For instance, researchers have investigated its potential in inhibiting kinases and proteases implicated in inflammatory and oncogenic processes.

The synthesis of 1λ6,2-Thiazolidine-1,1,3-trione typically involves multi-step organic transformations starting from readily available precursors. The introduction of the trione groups requires precise control over reaction conditions to avoid side products. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and microwave-assisted synthesis, have improved the efficiency and scalability of its preparation. These advancements ensure that researchers can access sufficient quantities of high-purity material for both preclinical studies and industrial applications.

In the realm of drug discovery, 1λ6,2-Thiazolidine-1,1,3-trione has been utilized in the development of novel antimicrobial agents. The compound's ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways makes it a promising candidate for combating resistant strains of pathogens. Preliminary studies have demonstrated its efficacy against certain Gram-positive bacteria by inhibiting key enzymes involved in cell wall biosynthesis. This aligns with global efforts to address rising antibiotic resistance through innovative chemical strategies.

The pharmacokinetic profile of derivatives derived from thiazolidine-1,1,3-triones is another area of active investigation. Researchers are exploring ways to optimize solubility and bioavailability while maintaining biological activity. Structural modifications aimed at enhancing metabolic stability have been particularly successful in improving pharmacokinetic properties. For example, introducing fluorinated substituents or altering the electronic distribution around the trione groups has shown promise in extending half-life and reducing clearance rates.

Moreover, the environmental impact of synthesizing CAS No: 15441-09-5 has been considered in recent green chemistry initiatives. Efforts to develop solvent-free or aqueous-phase synthetic routes aim to minimize waste generation and energy consumption. Such sustainable practices are critical for ensuring that pharmaceutical production remains economically viable while adhering to environmental regulations. The adoption of biocatalytic methods for constructing complex molecules further underscores the growing emphasis on eco-friendly synthetic strategies.

The role of thiazolidine derivatives in addressing neurological disorders cannot be overstated either. Emerging evidence suggests that compounds bearing this motif may modulate neurotransmitter systems relevant to conditions such as Alzheimer's disease or Parkinson's disease. The ability of 1λ6,2-Thiazolidine-1,1,3-trione to cross the blood-brain barrier remains an area of interest for neuroscientists exploring new therapeutic avenues. Preclinical models have shown that certain derivatives exhibit neuroprotective effects by scavenging reactive oxygen species or inhibiting aberrant protein aggregation.

In conclusion,CAS No: 15441-09-5 represents a significant advancement in pharmaceutical chemistry due to its unique structural features and broad applicability across multiple therapeutic areas. The continued exploration of its derivatives promises to yield novel therapeutics that address unmet medical needs with greater precision and efficacy. As research progresses,thiazolidine-based compounds will undoubtedly remain at the forefront of drug discovery efforts worldwide.